1-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(4-ethylbenzyl)-N-methylmethanamine

• IUPAC Name: N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-ethylphenyl)-N-methylmethanamine
• InChI: InChI=1S/C20H23N3O/c1-3-16-9-11-18(12-10-16)14-23(2)15-20-21-19(22-24-20)13-17-7-5-4-6-8-17/h4-12H,3,13-15H2,1-2H3
• InChI Key: GTEHBGDIFVBUGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C)CC2=NC(=NO2)CC3=CC=CC=C3
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

1-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(4-ethylbenzyl)-N-methylmethanamine, or BEMM, is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. BEMM is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure, making it an attractive target for synthesis and investigation.

Mechanism of Action

The mechanism of action of BEMM is not fully understood, but it is believed to involve the formation of a complex with the metal ion of interest. This complexation results in a change in the electronic structure of the BEMM molecule, leading to the emission of a fluorescent signal. The exact nature of this interaction is still being investigated.
Biochemical and Physiological Effects:
BEMM has not been extensively studied for its biochemical and physiological effects, but some studies have suggested that it may have antioxidant properties. BEMM has been shown to scavenge free radicals and protect against oxidative stress in certain cell types. However, more research is needed to fully understand the potential health benefits of BEMM.

Advantages and Limitations for Lab Experiments

One advantage of using BEMM in lab experiments is its high selectivity for certain metal ions. This property allows for the specific detection and quantification of these ions in complex biological and environmental samples. However, one limitation of BEMM is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on BEMM. One area of interest is the development of new fluorescent probes based on the BEMM scaffold. These probes could be tailored to selectively detect different metal ions or other analytes of interest. Additionally, more research is needed to fully understand the biochemical and physiological effects of BEMM and its potential applications in medicine and other fields.

Scientific Research Applications

BEMM has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research has been its use as a fluorescent probe for the detection of metal ions. BEMM has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit a fluorescent signal upon binding. This property makes BEMM a valuable tool for the detection and quantification of metal ions in biological and environmental samples.